4-(2-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C25H24N4O3S2 and its molecular weight is 492.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cardiac Electrophysiological Activity
4-(2-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide has been explored for its cardiac electrophysiological activity. A study synthesized and evaluated a series of N-substituted imidazolylbenzamides for their potency in vitro, highlighting their potential as class III electrophysiological agents (Morgan et al., 1990).
Antimicrobial and Antibacterial Properties
This compound and its derivatives have been studied for their antimicrobial and antibacterial properties. For instance, research on the synthesis, characterization, and antimicrobial evaluation of related compounds has provided insights into their potential use against various pathogens (Talupur et al., 2021). Another study focusing on derivatives of benzamides has shown promising antibacterial activity (Gullapelli et al., 2014).
Antioxidant Activity
Research into the antioxidant properties of related benzamide derivatives revealed their capacity to inhibit lipid peroxidation, pointing towards potential applications in managing oxidative stress-related conditions (Karanth et al., 2019).
Anti-HIV Activity
The compound's framework has been utilized in the development of new derivatives with potential anti-HIV activity. A study synthesized a series of new 2-oxoethyl-arylamide and 2-oxoethyl-arylsulphonamide derivatives to explore their effectiveness against HIV (Al-Masoudi et al., 2007).
Crystal Structure and Synthesis Studies
Various studies have focused on the crystal structure and synthesis of related compounds, which can aid in understanding the chemical properties and potential applications of these molecules in different fields, including pharmaceuticals (Sharma et al., 2016).
Impurities in Pharmaceutical Products
The compound's derivatives have been identified as impurities in pharmaceutical products like Repaglinide, underscoring the importance of understanding these compounds for quality control in drug manufacturing (Kancherla et al., 2018).
Properties
IUPAC Name |
4-[2-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(thiophen-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O3S2/c1-2-32-22-8-4-3-7-21(22)28-23(30)17-34-25-26-13-14-29(25)19-11-9-18(10-12-19)24(31)27-16-20-6-5-15-33-20/h3-15H,2,16-17H2,1H3,(H,27,31)(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDWRBKIPWORPLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.